8,9-Dichloro-2,3,4,4A-tetrahydro-1H-pyrazino[1,2-A]quinoxalin-5(6H)-one hydrochloride

• CAS No.: 75704-24-4
• Product Name: 8,9-Dichloro-2,3,4,4A-tetrahydro-1H-pyrazino[1,2-A]quinoxalin-5(6H)-one hydrochloride
• Molecular Formula: C11H12Cl3N3O
• Molecular Weight: 308.6 g/mol
• IUPAC Name: 8,9-dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one;hydrochloride
• Standard InChI: InChI=1S/C11H11Cl2N3O.ClH/c12-6-3-8-9(4-7(6)13)16-2-1-14-5-10(16)11(17)15-8;/h3-4,10,14H,1-2,5H2,(H,15,17);1H
• Standard InChIKey: YPNWSZJDAKOUAW-UHFFFAOYSA-N
• SMILES: C1CN2C(CN1)C(=O)NC3=CC(=C(C=C32)Cl)Cl.Cl
• Canonical SMILES: C1CN2C(CN1)C(=O)NC3=CC(=C(C=C32)Cl)Cl.Cl
• Description: WAY-161503 is a full agonist of 5-HT2C receptors (Ki = 3.3 nM for displacement of DOI (Item No. 13885)). Relative to 5-HT2C receptor binding, WAY-161503 is ~6-fold less potent at 5-HT2A receptors (Ki = 18 nM) and 20-fold less potent at 5-HT2B receptors (Ki = 60 nM). In functional studies, WAY-161503 can stimulate calcium mobilization coupled to 5-HT2C, 2B, and 2A receptors with EC50 values of 0.8, 1.8, and 7 nM, respectively. WAY-161503 has been reported to produce dose-dependent decreases in food intake in 24-hour fasted normal Sprague-Dawley rats, diet-induced obese mice, and obese Zucker rats with ED50 values of 1.9, 6.8, and 0.73 mg/kg, respectively. This compound has been used to examine the role of 5-HT2C receptors in rodent models of depression, locomotion, reinforcement, or motivated behaviors.
• Synonyms: 8,9-dichloro-2,3,4,4a-tetrahydro-1H-pyrazino[1,2-a]quinoxalin-5(6H)-one
• Reference: 1.Rosenzweig-Lipson, S.,Zhang, J.,Mazandarani, H., et al. Antiobesity-like effects of the 5-HT2C receptor agonist WAY-161503. Brain Research 1073-1074, 240-251 (2006).
• PubChem Compound: 21976692
• Last Modified: Nov 11 2021